Cas no 7356-06-1 (Benzene,[[(6,6-diethoxyhexyl)oxy]methyl]-)

• Product name: Benzene,[[(6,6-diethoxyhexyl)oxy]methyl]-
• CAS No: 7356-06-1
• MF: C₁₇H₂₈O₃
• MW: 280.402425765991
• CID: 572637
• PubChem ID: 230615

Benzene,[[(6,6-diethoxyhexyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[[(6,6-diethoxyhexyl)oxy]methyl]-
• 6-benzyloxy-hexanal-diethylacetal;6-Benzyloxy-hexanal-diaethylacetal;
• NSC-25692
• 6,6-diethoxyhexoxymethylbenzene
• 7356-06-1
• DTXSID80282387
• NSC25692
• (6,6-Diethoxyhexyloxymethyl)benzene

• Inchi： InChI=1S/C17H28O3/c1-3-19-17(20-4-2)13-9-6-10-14-18-15-16-11-7-5-8-12-16/h5,7-8,11-12,17H,3-4,6,9-10,13-15H2,1-2H3
• InChI Key： LLUDPHAETRUJBA-UHFFFAOYSA-N
• SMILES： CCOC(CCCCCOCC1=CC=CC=C1)OCC

Computed Properties

• Exact Mass: 280.20400
• Monoisotopic Mass: 280.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.965
• Boiling Point: 362.9°C at 760 mmHg
• Flash Point: 145.2°C
• Refractive Index: 1.481
• PSA: 27.69000
• LogP: 4.16270